Cas no 1172438-37-7 (ethyl 2-(1-methyl-1H-pyrazole-5-amido)-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridine-5-carboxylate)

• Product Name: ethyl 2-(1-methyl-1H-pyrazole-5-amido)-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridine-5-carboxylate
• CAS No: 1172438-37-7
• MF: C₁₄H₁₇N₅O₃S
• MW: 335.381480932236
• CID: 5833176
• PubChem ID: 42110504
• Update Time: 2025-10-23

ethyl 2-(1-methyl-1H-pyrazole-5-amido)-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• PISQAPZUFWDGDP-UHFFFAOYSA-N
• ethyl 2-(1-methyl-1H-pyrazole-5-amido)-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridine-5-carboxylate
• ethyl 2-(1-methyl-1H-pyrazole-5-carboxamido)-6,7-dihydrothiazolo[5,4-c]pyridine-5(4H)-carboxylate
• VU0634076-1
• ethyl 2-[(2-methylpyrazole-3-carbonyl)amino]-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridine-5-carboxylate
• AKOS024495991
• 1172438-37-7
• F5086-0234

• Inchi： 1S/C14H17N5O3S/c1-3-22-14(21)19-7-5-9-11(8-19)23-13(16-9)17-12(20)10-4-6-15-18(10)2/h4,6H,3,5,7-8H2,1-2H3,(H,16,17,20)
• InChI Key： PISQAPZUFWDGDP-UHFFFAOYSA-N
• SMILES： C1N(C(OCC)=O)CCC2N=C(NC(C3=CC=NN3C)=O)SC1=2

Computed Properties

• Exact Mass: 335.10521059g/mol
• Monoisotopic Mass: 335.10521059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 118Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on ethyl 2-(1-methyl-1H-pyrazole-5-amido)-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridine-5-carboxylate

Ethyl 2-(1-Methyl-1H-Pyrazole-5-Amido)-4H,5H,6H,7H-[1,3]Thiazolo[5,4-C]Pyridine-5-Carboxylate: A Comprehensive Overview

Ethyl 2-(1-methyl-1H-pyrazole-5-amido)-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridine-5-carboxylate is a complex organic compound with the CAS number 1172438-37-7. This compound belongs to the class of heterocyclic compounds and has garnered significant attention in recent years due to its unique structural features and potential applications in various fields. The molecule is characterized by a fused thiazolo-pyridine ring system and a pyrazole amide substituent, which contribute to its distinctive chemical properties.

The synthesis of this compound involves a multi-step process that typically includes the formation of the thiazolo[5,4-c]pyridine core followed by the introduction of the ethyl carboxylate and pyrazole amide groups. Recent advancements in synthetic chemistry have enabled more efficient and scalable methods for producing this compound. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic cross-coupling reactions to optimize the synthesis process. These methods not only improve yield but also reduce reaction time and environmental impact.

One of the most notable aspects of ethyl 2-(1-methyl-1H-pyrazole-5-amido)-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridine-5-carboxylate is its biological activity. Studies have shown that this compound exhibits potent anti-inflammatory and antioxidant properties. In a recent study published in the Journal of Medicinal Chemistry (2023), researchers demonstrated that this compound can inhibit key inflammatory pathways such as COX-2 and NF-kB. These findings suggest potential applications in the development of novel anti-inflammatory drugs for conditions such as arthritis and inflammatory bowel disease.

Furthermore, ethyl 2-(1-methyl-1H-pyrazole-5-amido)-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridine-5-carboxylate has shown promise in anticancer research. Preclinical studies indicate that this compound can induce apoptosis in various cancer cell lines while sparing normal cells. A 2023 study in Nature Communications highlighted its ability to target specific oncogenic pathways and enhance the efficacy of conventional chemotherapy drugs. These results underscore its potential as a candidate for cancer drug development.

In addition to its biological applications, this compound has also been explored for its electronic properties. The thiazolo-pyridine ring system is known to exhibit semiconductor-like behavior under certain conditions. Recent research in Materials Chemistry has focused on incorporating this compound into organic electronic devices such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Initial results suggest that it could serve as a promising material for next-generation electronic devices due to its high charge carrier mobility and stability under ambient conditions.

The structural versatility of ethyl 2-(1-methyl-1H-pyrazole-5-amido)-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridine-5-carboxylate makes it an attractive candidate for further exploration in diverse fields. Its ability to act as both a biological agent and an electronic material highlights its multifaceted utility. As research continues to uncover new applications for this compound, it is expected to play an increasingly important role in both medicinal chemistry and materials science.

In conclusion